Cas no 17331-22-5 (5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine)

5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine structure

17331-22-5 structure

Product Name:5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine

CAS No:17331-22-5

Molecular Formula:C₃₁H₃₁N₅O₅

Molecular Weight:553.60834

MDL:MFCD00063378

CID:138622

PubChem ID:11092877

5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine Properties

Names and Identifiers

- Adenosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- (9CI)
- 5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol
- 5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine
- DMTDA
- 5-(6-aminopurin-9-yl)-2-{[bis(4-methoxyphenyl)phenylmethoxy]methyl}oxolan-3-ol
- 5'-O-(4,4'-dimethoxytrityl)deoxyadenosine
- 5'-O-(p,p'-dimethoxytrityl)-2'-deoxyadenosine
- 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxyadenosine
- 5'-O-dimethoxytrityl-2'-deoxyadenosine
- 5'-O-DMTr-2'-deoxyadenosine
- O5'-(4,4'-dimethoxy-trityl)-2'-deoxy-adenosine
- DMT-DA
- 5'-O-(4 4'-DIMETHOXYTRITYL)-2'- &
- Adenosine, 5'-O-[bis(4-Methoxyphenyl)phenylMethyl]-2'-deoxy-
- (2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)tetrahydrofuran-3-ol
- (2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-2-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}oxolan-3-ol
- (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol
- SCHEMBL1774838
- HOVSZVKDFBLXOB-OYUWMTPXSA-N
- 5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine
- 5-O-(4,4-Dimethoxytrityl)-2-deoxyadenosine
- 17331-22-5
- MFCD00063378
- AKOS015910626
- 5'-O-(4,4'-dimethoxytrityl)-2'-deoxyadenosine≥ 97% (HPLC)
- (2R,3S,5R)-5-(6-AMINOPURIN-9-YL)-2-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}OXOLAN-3-OL
- G84110
- Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-
- 5'-O-(4,4'-DIMETHOXYTRITYL)-2'-DEOXYADENOSINE
- +Expand
- MDL： MFCD00063378
- InChIKey： HOVSZVKDFBLXOB-UHFFFAOYSA-N
- Inchi： InChI=1S/C31H31N5O5/c1-38-23-12-8-21(9-13-23)31(20-6-4-3-5-7-20,22-10-14-24(39-2)15-11-22)40-17-26-25(37)16-27(41-26)36-19-35-28-29(32)33-18-34-30(28)36/h3-15,18-19,25-27,37H,16-17H2,1-2H3,(H2,32,33,34)
- SMILES： COC1C=CC(C(C2C=CC(OC)=CC=2)(OCC2C(O)CC(N3C=NC4C(=NC=NC3=4)N)O2)C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 553.23300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 9
Monoisotopic Mass: 553.23251911g/mol
Heavy Atom Count: 41
Complexity: 793
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Topological Polar Surface Area: 127Å²

Experimental Properties

LogP: 4.66400
PSA: 126.77000

5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P001Z8L-250mg	Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-	17331-22-5	≥ 99% (HPLC)	250mg	$100.00
A2B Chem LLC	AA91525-250mg	5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine	17331-22-5	≥ 99% (HPLC)	250mg	$77.00	2024-04-20
abcr	AB509699-250 mg	5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine; .	17331-22-5		250mg	€145.00	2023-06-14
Ambeed	A782419-1g	(2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)tetrahydrofuran-3-ol	17331-22-5	97%	1g	$59.0
eNovation Chemicals LLC	Y1237477-250mg	Adenosine, 5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-	17331-22-5	99% (HPLC)	250mg	$200	2024-06-07
TRC	B429605-50mg	5'-O-(4,4'-Dimethoxytrityl)-2'-deoxyadenosine	17331-22-5		50mg	$ 50.00	2022-06-07
SHENG KE LU SI SHENG WU JI SHU	sc-284711-250 mg	5′-O-(4,4′-Dimethoxytrityl)-2′-deoxyadenosine,	17331-22-5	≥97%	250MG	￥677.00	2023-07-11